Cas no 1609400-61-4 (N-(cyclohexylmethyl)-2-pentanamine hydrochloride)

• Product Name: N-(cyclohexylmethyl)-2-pentanamine hydrochloride
• CAS No: 1609400-61-4
• MF: C₁₂H₂₆ClN
• MW: 219.794542789459
• MDL: MFCD13186315
• CID: 4608362
• Update Time: 2025-10-28

N-(cyclohexylmethyl)-2-pentanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(cyclohexylmethyl)-2-pentanamine hydrochloride

• MDL： MFCD13186315
• Inchi： 1S/C12H25N.ClH/c1-3-7-11(2)13-10-12-8-5-4-6-9-12;/h11-13H,3-10H2,1-2H3;1H
• InChI Key： FKKWMZZZXFYLET-UHFFFAOYSA-N
• SMILES： C(C1CCCCC1)NC(C)CCC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5

Additional information on N-(cyclohexylmethyl)-2-pentanamine hydrochloride

Comprehensive Overview of N-(cyclohexylmethyl)-2-pentanamine hydrochloride (CAS No. 1609400-61-4)

N-(cyclohexylmethyl)-2-pentanamine hydrochloride (CAS No. 1609400-61-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclohexylmethyl and pentanamine structural motifs, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its molecular interactions and stability, which make it a valuable candidate for further exploration.

The chemical structure of N-(cyclohexylmethyl)-2-pentanamine hydrochloride includes a hydrochloride salt form, enhancing its solubility and bioavailability. This property is crucial for its potential use in formulations where solubility is a limiting factor. Recent studies have highlighted its role in modulating specific biochemical pathways, making it a subject of interest for neuropharmacology and metabolic research. These findings align with current trends in personalized medicine and targeted therapy, which dominate modern pharmaceutical discussions.

In the context of synthetic chemistry, CAS No. 1609400-61-4 represents a versatile intermediate. Its synthesis involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields. The compound's amine functionality allows for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This approach is particularly relevant in the era of high-throughput screening and computational drug design, where rapid optimization of lead compounds is essential.

From an industrial perspective, the demand for N-(cyclohexylmethyl)-2-pentanamine hydrochloride is driven by its potential applications in specialty chemicals and advanced materials. Its stability under various pH conditions and thermal properties make it suitable for use in coatings, adhesives, and other performance materials. Additionally, its role in catalysis and ligand design is being explored, particularly in asymmetric synthesis, a hot topic in green chemistry and sustainable manufacturing.

Safety and handling of CAS No. 1609400-61-4 are critical considerations for researchers and manufacturers. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This aligns with the growing emphasis on laboratory safety and responsible research practices, which are frequently searched topics in academic and industrial forums.

The future prospects of N-(cyclohexylmethyl)-2-pentanamine hydrochloride are promising, with ongoing research focusing on its mechanistic insights and broader applications. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing medicinal chemistry and material science. Its versatility and unique properties make it a valuable asset in the toolkit of modern chemists and researchers.